(4-Iodobutane-1-sulfonyl)-benzene

• Molecular Formula: C10H13IO2S
• Molecular Weight: 324.18 g/mol
• IUPAC Name: 4-iodobutylsulfonylbenzene
• InChI: InChI=1S/C10H13IO2S/c11-8-4-5-9-14(12,13)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
• InChI Key: WTSVKXYSRPAPKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCCCI

Description

(4-Iodobutane-1-sulfonyl)-benzene is a useful research compound. Its molecular formula is C10H13IO2S and its molecular weight is 324.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of imidazole (1.4 g, 20.5 mmol) in CH2Cl2 (20 mL) is added PPh3 (5.4 g, 20.5 mmol). The solution is cooled to 0° C. and iodine (5.2 g, 20.5 mmol) is added in 2 portions. The mixture is allowed to warm to RT then 4-benzenesulfonylbutan-1-ol is added and the mixture is stirred at RT for 24 h. The mixture is diluted with water and extracted with EtOAc (3×). The organic layer is washed with a 20% solution of Na2S2O3 and dried over magnesium sulfate. The solvent is removed under reduced pressure and the residue purified by flash chromatography using hexane/EtOAc (1:1) as eluent to give the title compound as a white solid.